Disperse Yellow 104
Description
Disperse Yellow 104 is a bright yellow powder . It is a special dye for polyester and can be used to dye polyester fiber, acetate fiber, and polyamide fiber . It is an environmentally friendly dye that can replace the banned dye dispersion yellow RGFL (C.I. Disperse Yellow 23) .
Synthesis Analysis
The synthesis of Disperse Yellow 104 involves a diazo reaction. The process includes diazotization of 2-Chloro-4-nitrobenzenamine, coupling with phenol, reduction of the nitro group, and then another diazo reaction, followed by a coupling with m-Cresol .Molecular Structure Analysis
The molecular structure of Disperse Yellow 104 is classified as a double azo class . The molecular formula is C19H15ClN4O2 and the CAS Registry Number is 12270-42-7 .Chemical Reactions Analysis
Disperse Yellow 104 molecules are small and structurally free of water-soluble groups . They are dyed by uniform dispersion in the dye liquor by the action of a dispersing agent . They can be mixed in a certain proportion with several different disperse dyes to obtain disperse dyes such as disperse black, disperse green, and disperse purple .Physical And Chemical Properties Analysis
Disperse Yellow 104 is a bright yellow powder . It is insoluble in water and is mainly used for dyeing and printing of polyester and its blended fabrics . It is suitable for high temperature and high pressure method and hot melt dyeing .Mechanism of Action
properties
CAS RN |
12270-42-7 |
|---|---|
Product Name |
Disperse Yellow 104 |
Molecular Formula |
C20H15IN4O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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